Cas no 1798299-06-5 ((E)-N-(2-(2-fluorophenyl)-2-methoxypropyl)-3-(4-(methylthio)phenyl)acrylamide)

• Product Name: (E)-N-(2-(2-fluorophenyl)-2-methoxypropyl)-3-(4-(methylthio)phenyl)acrylamide
• CAS No: 1798299-06-5
• MF: C₂₀H₂₂FNO₂S
• MW: 359.457587718964
• CID: 6223008
• PubChem ID: 71810657
• Update Time: 2025-08-05

(E)-N-(2-(2-fluorophenyl)-2-methoxypropyl)-3-(4-(methylthio)phenyl)acrylamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-[2-(2-fluorophenyl)-2-methoxypropyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide
• AKOS024568605
• (E)-N-[2-(2-fluorophenyl)-2-methoxypropyl]-3-(4-methylsulfanylphenyl)prop-2-enamide
• 1798299-06-5
• F6452-0242
• (E)-N-(2-(2-fluorophenyl)-2-methoxypropyl)-3-(4-(methylthio)phenyl)acrylamide

• Inchi： 1S/C20H22FNO2S/c1-20(24-2,17-6-4-5-7-18(17)21)14-22-19(23)13-10-15-8-11-16(25-3)12-9-15/h4-13H,14H2,1-3H3,(H,22,23)/b13-10+
• InChI Key： GZJVWAGIALRBMB-JLHYYAGUSA-N
• SMILES： S(C)C1C=CC(=CC=1)/C=C/C(NCC(C)(C1C=CC=CC=1F)OC)=O

Computed Properties

• Exact Mass: 359.13552828g/mol
• Monoisotopic Mass: 359.13552828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.6Ų

Additional information on (E)-N-(2-(2-fluorophenyl)-2-methoxypropyl)-3-(4-(methylthio)phenyl)acrylamide

Recent Advances in the Study of (E)-N-(2-(2-fluorophenyl)-2-methoxypropyl)-3-(4-(methylthio)phenyl)acrylamide (CAS: 1798299-06-5)

The compound (E)-N-(2-(2-fluorophenyl)-2-methoxypropyl)-3-(4-(methylthio)phenyl)acrylamide (CAS: 1798299-06-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities.

Recent studies have focused on the synthesis and optimization of (E)-N-(2-(2-fluorophenyl)-2-methoxypropyl)-3-(4-(methylthio)phenyl)acrylamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects on specific protein kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Further investigations are underway to elucidate its precise molecular targets and pharmacokinetic properties.

Moreover, recent in vivo studies have shown promising results in animal models of chronic inflammatory diseases. The compound's ability to modulate key signaling pathways without significant toxicity highlights its therapeutic potential. However, additional preclinical studies are required to assess its safety profile and efficacy in more complex biological systems.

In conclusion, (E)-N-(2-(2-fluorophenyl)-2-methoxypropyl)-3-(4-(methylthio)phenyl)acrylamide represents a promising candidate for further drug development. Its unique chemical structure and biological activities warrant continued investigation to fully exploit its therapeutic potential. Future research should focus on optimizing its pharmacological properties and exploring its applications in treating various diseases.